Cas no 1120-56-5 (methylidenecyclobutane)

methylidenecyclobutane structure
methylidenecyclobutane structure
Product Name:methylidenecyclobutane
CAS No:1120-56-5
MF:C5H8
MW:68.1170215606689
MDL:MFCD00001335
CID:163697
PubChem ID:24896924
Update Time:2025-04-19

methylidenecyclobutane Chemical and Physical Properties

Names and Identifiers

    • Cyclobutane, methylene-
    • methylenecyclobutane
    • methylidenecyclobutane
    • Cyclobutane,methylene
    • cyclobutylmethyl
    • Methylen-cyclobutan
    • methylene cyclobutene
    • methylenencyclobutane
    • InChI=1/C5H8/c1-5-3-2-4-5/h1-4H
    • TZ0GB8VNX6
    • NSC 90355
    • NS00023599
    • AKOS015840478
    • NSC-90355
    • Methylenecyclobutane, 96%
    • 1120-56-5
    • DTXSID2061519
    • EINECS 214-313-7
    • exo-methylenecyclobutane
    • UNII-TZ0GB8VNX6
    • EN300-82336
    • NSC90355
    • J-002699
    • MFCD00001335
    • PS-17926
    • DB-109493
    • ALBB-035089
    • DTXCID8033273
    • MDL: MFCD00001335
    • Inchi: 1S/C5H8/c1-5-3-2-4-5/h1-4H2
    • InChI Key: QIRVGKYPAOQVNP-UHFFFAOYSA-N
    • SMILES: C1CC(=C)C1

Computed Properties

  • Exact Mass: 68.06260
  • Monoisotopic Mass: 68.062600255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 47.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Density: 0.736 g/mL at 25 °C(lit.)
  • Melting Point: -134.7°C
  • Boiling Point: 42 °C/749 mmHg(lit.)
  • Flash Point: Fahrenheit: -29.2 ° f
    Celsius: -34 ° c
  • Refractive Index: n20/D 1.42(lit.)
  • PSA: 0.00000
  • LogP: 1.72650
  • Solubility: Not determined
  • Vapor Pressure: 6.57 psi ( 20 °C)

methylidenecyclobutane Security Information

  • Symbol: GHS02
  • Signal Word:Danger
  • Hazard Statement: H225
  • Warning Statement: P210
  • Hazardous Material transportation number:UN 3295 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: 16-29-33
  • Hazardous Material Identification: F
  • Safety Term:3.1
  • HazardClass:3.1
  • PackingGroup:I
  • Storage Condition:2-8°C
  • Hazard Level:3.1

methylidenecyclobutane Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

methylidenecyclobutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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$1377 2023-09-07
abcr
AB138599-250 mg
Methylenecyclobutane, 95%; .
1120-56-5 95%
250 mg
€243.00 2023-07-20
abcr
AB138599-1 g
Methylenecyclobutane, 95%; .
1120-56-5 95%
1 g
€435.70 2023-07-20
abcr
AB138599-5 g
Methylenecyclobutane, 95%; .
1120-56-5 95%
5g
€1,155.10 2023-02-23
TRC
M236555-500mg
Methylenecyclobutane
1120-56-5
500mg
$ 435.00 2022-06-04
TRC
M236555-1000mg
Methylenecyclobutane
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1g
$ 725.00 2022-06-04

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